Cas no 2228272-34-0 (3-(2,4-dimethyl-1H-pyrrol-3-yl)oxypiperidine)

• Product Name: 3-(2,4-dimethyl-1H-pyrrol-3-yl)oxypiperidine
• CAS No: 2228272-34-0
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 5766784
• PubChem ID: 165765841
• Update Time: 2025-06-08

3-(2,4-dimethyl-1H-pyrrol-3-yl)oxypiperidine Chemical and Physical Properties

Names and Identifiers

• 2228272-34-0
• EN300-1791169
• 3-[(2,4-dimethyl-1H-pyrrol-3-yl)oxy]piperidine
• 3-(2,4-dimethyl-1H-pyrrol-3-yl)oxypiperidine

• Inchi： 1S/C11H18N2O/c1-8-6-13-9(2)11(8)14-10-4-3-5-12-7-10/h6,10,12-13H,3-5,7H2,1-2H3
• InChI Key： PHZBUCBOUNWHTF-UHFFFAOYSA-N
• SMILES： O(C1C(C)=CNC=1C)C1CNCCC1

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37Ų

Additional information on 3-(2,4-dimethyl-1H-pyrrol-3-yl)oxypiperidine

Comprehensive Overview of 3-(2,4-dimethyl-1H-pyrrol-3-yl)oxypiperidine (CAS No. 2228272-34-0)

3-(2,4-dimethyl-1H-pyrrol-3-yl)oxypiperidine (CAS No. 2228272-34-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a pyrrole ring substituted with methyl groups at the 2 and 4 positions, linked to a piperidine moiety via an oxygen bridge. Its molecular architecture makes it a promising candidate for drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

Recent studies highlight the growing interest in 3-(2,4-dimethyl-1H-pyrrol-3-yl)oxypiperidine as a scaffold for bioactive molecules. Researchers are exploring its potential in central nervous system (CNS) disorders, such as anxiety and depression, owing to its ability to modulate neurotransmitter systems. Additionally, its heterocyclic framework aligns with trends in fragment-based drug design (FBDD), a hot topic in modern medicinal chemistry.

The compound’s synthetic versatility is another focal point. Methods like Pd-catalyzed cross-coupling and microwave-assisted synthesis are being optimized to improve yield and purity. These advancements cater to the demand for green chemistry and sustainable synthesis, addressing environmental concerns raised by industry stakeholders.

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Quality control of 3-(2,4-dimethyl-1H-pyrrol-3-yl)oxypiperidine relies on advanced analytical techniques, including HPLC and LC-MS. Regulatory compliance with REACH and FDA guidelines ensures its safe application in preclinical studies. As the pharmaceutical industry shifts toward precision medicine, this compound’s role in personalized therapeutics is under scrutiny.

In summary, 3-(2,4-dimethyl-1H-pyrrol-3-yl)oxypiperidine (CAS No. 2228272-34-0) exemplifies innovation at the intersection of chemistry and biology. Its multifaceted applications—from CNS drug development to catalysis optimization—position it as a compound of significant scientific and commercial value.